2-Hydroxy-3-isopropoxy-N-methylbenzamide

• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• IUPAC Name: 2-hydroxy-N-methyl-3-propan-2-yloxybenzamide
• InChI: InChI=1S/C11H15NO3/c1-7(2)15-9-6-4-5-8(10(9)13)11(14)12-3/h4-7,13H,1-3H3,(H,12,14)
• InChI Key: HMKHAPMQUNYSEC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1O)C(=O)NC

Description

2-Hydroxy-3-isopropoxy-N-methylbenzamide is a benzamide derivative featuring a hydroxyl group at position 2, an isopropoxy group at position 3, and an N-methyl substituent on the amide moiety. The compound’s key functional groups—hydroxy, isopropoxy, and N-methyl—impart distinct physicochemical and reactive properties. For instance, the hydroxy and isopropoxy groups may enhance solubility or serve as directing groups in catalytic reactions, while the N-methyl group could influence metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Hydroxy-3-isopropoxy-N-methylbenzamide can be achieved through several synthetic routes. One common method involves the following steps:

Starting Material: Begin with 2-hydroxy-3-nitrobenzaldehyde.

Reduction: Reduce the nitro group to an amine using a reducing agent such as hydrogen gas in the presence of a palladium catalyst.

Acylation: Acylate the resulting amine with isopropyl chloroformate to introduce the isopropoxy group.

Amidation: Finally, react the intermediate with methylamine to form the desired 2-Hydroxy-3-isopropoxy-N-methylbenzamide.

Industrial Production Methods

In an industrial setting, the production of 2-Hydroxy-3-isopropoxy-N-methylbenzamide may involve similar steps but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-Hydroxy-3-isopropoxy-N-methylbenzamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate.

Reduction: The amide group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Substitution: The isopropoxy group can be substituted with other alkoxy groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base such as sodium hydride.

Major Products Formed

Oxidation: 2-Hydroxy-3-isopropoxybenzaldehyde.

Reduction: 2-Hydroxy-3-isopropoxy-N-methylbenzylamine.

Substitution: 2-Hydroxy-3-alkoxy-N-methylbenzamide.

Scientific Research Applications

2-Hydroxy-3-isopropoxy-N-methylbenzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-Hydroxy-3-isopropoxy-N-methylbenzamide involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. The hydroxyl and isopropoxy groups play crucial roles in its binding affinity and specificity.

Comparison with Similar Compounds

Discussion and Implications

• Synthesis Methodologies :
  • Most analogs () are synthesized via amide coupling (e.g., benzoyl chloride with amines/alcohols). The target compound could follow similar routes, with characterization via NMR, HRMS, or X-ray crystallography (as in ) .
• Functional Group Trade-offs :
  • Isopropoxy enhances lipophilicity but may hinder catalytic or biological activity compared to smaller groups like methoxy. Conversely, hydroxy groups improve reactivity in hydrogen-bond-driven processes .
• Research Gaps: Limited data exist on the target compound’s specific applications.